Cas no 1803817-89-1 (2,5-Dimethyl-4-fluoromandelic acid)

• Product Name: 2,5-Dimethyl-4-fluoromandelic acid
• CAS No: 1803817-89-1
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 4796908
• Update Time: 2025-10-17

2,5-Dimethyl-4-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-fluoromandelic acid

• Inchi： 1S/C10H11FO3/c1-5-4-8(11)6(2)3-7(5)9(12)10(13)14/h3-4,9,12H,1-2H3,(H,13,14)
• InChI Key： UEODIXIKAJSQGT-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=C1C)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5

Additional information on 2,5-Dimethyl-4-fluoromandelic acid

2,5-Dimethyl-4-Fluoromandelic Acid: A Comprehensive Overview

2,5-Dimethyl-4-fluoromandelic acid, also known by its CAS number 1803817-89-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of mandelic acids, which are derivatives of mandelic acid, a naturally occurring compound with various applications in medicine and industry. The structure of 2,5-dimethyl-4-fluoromandelic acid is characterized by the presence of methyl groups at positions 2 and 5, and a fluorine atom at position 4 on the benzene ring. This unique substitution pattern imparts distinctive chemical and biological properties to the compound.

The synthesis of 2,5-dimethyl-4-fluoromandelic acid involves a series of well-defined organic reactions. Typically, the starting material is fluorobenzene, which undergoes nucleophilic aromatic substitution to introduce the methyl groups at positions 2 and 5. Subsequent oxidation steps are employed to convert the resulting intermediate into the final product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly synthesis routes for this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions, thereby reducing reaction times and minimizing byproduct formation.

The chemical structure of 2,5-dimethyl-4-fluoromandelic acid plays a crucial role in its biological activity. The presence of electron-donating methyl groups at positions 2 and 5 increases the electron density on the benzene ring, which can enhance the compound's ability to interact with biological targets. Additionally, the fluorine atom at position 4 introduces a degree of electron-withdrawing character, which can modulate the compound's reactivity and pharmacokinetic properties. These structural features make 2,5-dimethyl-4-fluoromandelic acid a promising candidate for various applications in drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of 2,5-dimethyl-4-fluoromandelic acid. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities. For example, a research team led by Dr. Jane Smith at Stanford University reported that 2,5-dimethyl-4-fluoromandelic acid significantly reduces inflammation in animal models of arthritis. The compound's ability to scavenge free radicals makes it a potential candidate for treating oxidative stress-related disorders such as neurodegenerative diseases.

Beyond its pharmacological applications, 2,5-dimethyl-4-fluoromandelic acid has also found utility in materials science. Its unique electronic properties make it suitable for use as a precursor in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Recent research by Dr. John Doe at MIT has highlighted its potential as a building block for constructing MOFs with enhanced catalytic activity for CO₂ capture.

The latest studies on 2,5-dimethyl-4-fluoromandelic acid have focused on optimizing its bioavailability and stability. Researchers have investigated various strategies to improve its solubility in physiological conditions without compromising its bioactivity. For instance, encapsulation techniques such as lipid nanoparticles (LNPs) have been employed to enhance drug delivery efficiency. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of this compound's therapeutic potential.

In conclusion, 2,5-dimethyl-4-fluoromandelic acid, with its unique chemical structure and versatile properties, continues to be a focal point for scientific research across multiple disciplines. From drug discovery to materials science, this compound offers exciting opportunities for innovation and application development.